Cas no 1236261-00-9 (2-Amino-N-methyl-3-phenylpropanamide hydrochloride)

2-Amino-N-methyl-3-phenylpropanamide hydrochloride is a synthetic organic compound with applications in pharmaceutical and biochemical research. Its structural features, including an aromatic phenyl group and a secondary amide functionality, make it a valuable intermediate in the synthesis of bioactive molecules. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly useful in medicinal chemistry for the development of peptide analogs and small-molecule therapeutics. Its well-defined chemical properties and high purity ensure reproducibility in experimental settings. Researchers value it for its versatility in constructing complex molecular architectures and its potential role in probing biological pathways.
2-Amino-N-methyl-3-phenylpropanamide hydrochloride structure
1236261-00-9 structure
Product Name:2-Amino-N-methyl-3-phenylpropanamide hydrochloride
CAS No:1236261-00-9
MF:C10H15ClN2O
MW:214.691901445389
CID:1078467
PubChem ID:18620435
Update Time:2025-06-10

2-Amino-N-methyl-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-N-methyl-3-phenylpropanamide hydrochloride
    • (2S)-2-amino-N-methyl-3-phenylpropanamide;hydrochloride
    • NSC522706
    • 1236261-00-9
    • Z1449756300
    • 2-amino-N-methyl-3-phenylpropanamide;hydrochloride
    • AKOS015847694
    • 2-AMINO-N-METHYL-3-PHENYLPROPANAMIDEHYDROCHLORIDE
    • EN300-179373
    • SCHEMBL6164804
    • AB88770
    • NSC-522706
    • G37977
    • MDL: MFCD13562340
    • Inchi: 1S/C10H14N2O.ClH/c1-12-10(13)9(11)7-8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3,(H,12,13);1H
    • InChI Key: UDXSBRWDLXGZIC-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C(CC1C=CC=CC=1)N)NC

Computed Properties

  • Exact Mass: 214.0872908g/mol
  • Monoisotopic Mass: 214.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

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Additional information on 2-Amino-N-methyl-3-phenylpropanamide hydrochloride

Research Brief on 2-Amino-N-methyl-3-phenylpropanamide hydrochloride (CAS: 1236261-00-9)

2-Amino-N-methyl-3-phenylpropanamide hydrochloride (CAS: 1236261-00-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to by its systematic name, has garnered attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, making it a subject of ongoing scientific investigation.

The compound's structure, featuring an amino group and a phenylpropanamide backbone, suggests its relevance in modulating biological targets such as enzymes and receptors. Researchers have explored its role as a precursor or intermediate in the synthesis of more complex molecules with enhanced bioactivity. The hydrochloride salt form improves its solubility and stability, which are critical factors for pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes to produce 2-Amino-N-methyl-3-phenylpropanamide hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that reduces byproduct formation and increases yield, addressing previous challenges in its synthesis. This methodological improvement is expected to facilitate further research and development efforts.

Pharmacological studies have also shed light on the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro assays indicate that it exhibits affinity for certain neurotransmitter receptors, suggesting possible applications in neurological disorders. However, detailed in vivo studies are still required to validate these findings and assess its safety profile.

In addition to its standalone properties, 2-Amino-N-methyl-3-phenylpropanamide hydrochloride has been investigated as a building block for the development of prodrugs and targeted therapies. Its chemical versatility allows for modifications that can enhance drug delivery and efficacy. For instance, a recent patent application highlighted its use in conjugates designed to improve bioavailability and reduce off-target effects.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity. Collaborative efforts between academic and industrial researchers will be crucial in advancing this field.

In conclusion, 2-Amino-N-methyl-3-phenylpropanamide hydrochloride (CAS: 1236261-00-9) represents a valuable compound in chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological properties, and potential applications in drug development make it a focal point for ongoing studies. Continued exploration of its biological interactions and therapeutic utility will likely yield significant contributions to the field.

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